Cas no 20312-36-1 (L-(-)-3-Phenyllactic acid)

• Product Name: L-(-)-3-Phenyllactic acid
• CAS No: 20312-36-1
• MF: C₉H₁₀O₃
• MW: 166.1739
• MDL: MFCD00004244
• CID: 51516
• PubChem ID: 24847131
• Update Time: 2025-08-05

L-(-)-3-Phenyllactic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-3-phenylpropanoic acid
• (S)-(-)-2-Hydroxy-3-phenylpropionic acid
• L-(-)-3-Phenyllactic acid
• L-(-)-3-Phenylacetic acid
• L-()-3-Phenyllactic acid
• (S)-2-hydroxy-3-phenylpropionic acid
• L(-)-3-Phenyllactic acid
• L-B-PHENYLLACTIC ACID
• L-β-Phenyllactic acid
• (S)-(-)-3-Phenyllactic acid
• (S)-3-phenyllactic acid
• (S)-PhCH2CH(OH)CO2H
• D-3-phenyllactic acid
• L-(−)-3-Phenyllactic acid
• L-(?)-3-Phenyllactic acid
• l-2-hydroxy-3-phenyl-propionic acid
• L-3-phenyllactic acid
• (2S)-2-hydroxy-3-phenylpropanoic acid
• D-3-Phenyllactate
• ALPHA-HYDROXY-BETA-PHENYL-PROPIONIC ACID
• L-beta-Phenyllactic acid
• L(-)-3-Phenyllacticacid
• KW7SNV9X8B
• (R)-3-pheny
• (S)- (-)-2-Hydroxy-3-phenylpropionic acid
• Z1255386695
• delta-2-Hydroxy-3-phenylpropionic acid
• (+)-2-Hydroxy-3-phenylpropionic acid
• delta-beta-Phenyllactate
• (r)-phenyllactic acid
• L-Phenyllactic acid
• D-Phenyllactic acid
• BP-12963
• (R)-phenyllactate
• (R)-a-hydroxy-Benzenepropanoate
• DB02494
• FD1244
• 3-Phenyllactic acid, (S)-
• (R)-beta-Phenyllactate
• (R)-2-Phenyl-2-hydroxypropanoate
• (R)-alpha-Hydroxy-3-phenylpropionic acid
• UNII-KW7SNV9X8B
• (S)-alpha-Hydroxybenzenepropanoic acid
• 2ctc
• EN300-192762
• A814431
• (R)-2-Hydroxy-2-phenylpropionate
• (2R)-2-hydroxy-2-phenylpropanoate
• (R)-3-phenyl-Lactic acid
• CHEBI:43065
• (R)-a-Hydroxy-3-phenylpropionic acid
• s6271
• delta-2-Hydroxy-3-phenylpropionate
• (+)-3-Phenyllactic acid
• (S)-phenyllactic acid
• b-Phenyl-D-lactic acid
• (R)-alpha-hydroxy-Benzenepropanoic acid
• (R)-2-Phenyl-2-hydroxypropanoic acid
• (R)-alpha-hydroxy-Benzenepropanoate
• 20312-36-1
• delta-Phenyllactic acid
• J-521622
• MFCD00004244
• (-)-3-Phenyllactic acid
• D-b-Phenyllactate
• (2S)-2-hydroxy-3-pheylpropionic acid
• DTXSID801342710
• D-b-Phenyllactic acid
• (R)-b-Phenyllactate
• CS-W020023
• P1168
• (+)-b-Phenyllactate
• beta-Phenyl-delta-lactic acid
• (R)-a-Hydroxy-3-phenylpropionate
• (S)-2-Hydroxy-3-phenyl-propionic acid
• b-Phenyl-D-lactate
• (+)-b-Phenyllactic acid
• delta-Phenyllactate
• L-3-phenyllacticacid
• (2S) -2-hydroxy-3-phenylpropionic acid
• (+)-beta-Phenyllactic acid
• (R)-3-phenyl-Lactate
• AS-14701
• (R)-b-Phenyllactic acid
• (R)-alpha-Hydroxy-3-phenylpropionate
• delta-3-Phenyllactic acid
• (R)-beta-Phenyllactic acid
• beta-Phenyl-delta-lactate
• NS00015349
• (2R)-2-Hydroxy-2-phenylpropionate
• (2R)-2-Hydroxy-2-phenylpropionic acid
• Benzenepropanoic acid, .alpha.-hydroxy-, (.alpha.S)-
• VOXXWSYKYCBWHO-QMMMGPOBSA-N
• AM20060541
• GTPL12418
• AC-5645
• Lactic acid, 3-phenyl-, (S)-
• HY-30220
• (2S)-2-Hydroxy-3-phenylpropionic acid
• (+)-beta-Phenyllactate
• J-013207
• D-2-Hydroxy-3-phenylpropionic acid
• (+)-3-Phenyllactate
• L-(-)-3-Phenyllactic acid, 98%
• (+)-2-Hydroxy-3-phenylpropionate
• AKOS016842323
• (R)-a-hydroxy-Benzenepropanoic acid
• SCHEMBL197252
• alpha(S)-Hydroxybenzene propanoic acid
• delta-beta-Phenyllactic acid
• D-Phenyllactate
• D-2-Hydroxy-3-phenylpropionate
• D-PLA
• EINECS 243-726-5
• Q27093482
• delta-3-Phenyllactate

• MDL： MFCD00004244
• Inchi： 1S/C9H10O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m0/s1
• InChI Key： VOXXWSYKYCBWHO-QMMMGPOBSA-N
• SMILES： O([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2209792

Computed Properties

• Exact Mass: 165.05517
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: White powder
• Density: 1.1708 (rough estimate)
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 168.5 °C
• Refractive Index: -21 ° (C=2, H2O)
• Water Partition Coefficient: dissolution
• PSA: 60.36
• LogP: 0.67460
• Specific Rotation: -20.8 º (c=2, H2O)
• Optical Activity: [α]24/D −20.8°, c = 2 in H2O

L-(-)-3-Phenyllactic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S22;S24/25
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Safety Term：S22;S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-(-)-3-Phenyllactic acid

L-(-)-3-Phenyllactic Acid: A Comprehensive Overview

L-(-)-3-Phenyllactic acid, also known by its CAS number 20312-36-1, is a naturally occurring amino acid derivative with significant applications in various industries. This compound is characterized by its unique structure, which includes a phenyl group attached to the third carbon of lactic acid. The presence of this phenyl group imparts distinctive chemical and physical properties, making it valuable in fields such as food science, pharmaceuticals, and cosmetics.

The chemical structure of L-(-)-3-phenyllactic acid consists of a chiral center at the second carbon atom, which gives rise to its optical activity. This stereochemistry is crucial for its biological functions and interactions. Recent studies have highlighted the importance of this compound in modulating cellular processes, particularly in relation to its role as a signaling molecule in metabolic pathways.

One of the most notable applications of L-(-)-3-phenyllactic acid is in the food industry, where it is used as a natural flavor enhancer and preservative. Its ability to inhibit bacterial growth makes it an effective alternative to synthetic preservatives, aligning with the growing consumer demand for clean-label products. Additionally, this compound has been explored for its potential in improving the shelf life of perishable foods without compromising their sensory qualities.

In the pharmaceutical sector, L-(-)-3-phenyllactic acid has shown promise as a precursor for drug development. Researchers have investigated its role in enhancing drug delivery systems and improving bioavailability. Recent advancements in nanotechnology have enabled the incorporation of this compound into targeted drug delivery vehicles, potentially revolutionizing treatments for chronic diseases.

The cosmetic industry has also embraced L-(-)-3-phenyllactic acid due to its skin-friendly properties. It is commonly used in anti-aging formulations and skin brightening products. Studies have demonstrated its ability to stimulate collagen synthesis and reduce melanin production, contributing to a more youthful and even-toned complexion.

From a scientific perspective, the synthesis of L-(-)-3-phenyllactic acid has been optimized through innovative biotechnological methods. Microbial fermentation techniques have emerged as a sustainable approach to producing this compound on an industrial scale. These methods not only enhance yield but also reduce environmental impact compared to traditional chemical synthesis routes.

Recent research has delved into the metabolic pathways involving L-(-)-3-phenyllactic acid, uncovering its role in energy metabolism and oxidative stress regulation. These findings have opened new avenues for exploring its therapeutic potential in conditions such as obesity, diabetes, and neurodegenerative diseases.

In conclusion, L-(-)-3-phenyllactic acid stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties and biological functions continue to be subjects of intensive research, driving innovation and expanding its utility in modern science and technology.